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Compound of Interest

Compound Name: Lagosin

Cat. No.: B1674186 Get Quote

For researchers, scientists, and drug development professionals engaged in work with Lagosin
(also known as Fungichromin or Pentamycin), a comprehensive understanding of its handling

and disposal is paramount for maintaining a safe laboratory environment.[1][2][3] While

Lagosin is not classified as a hazardous substance according to the Globally Harmonized

System (GHS), adherence to standard laboratory safety protocols is essential.

Chemical and Physical Properties of Lagosin
Lagosin is a polyene macrolide antibiotic.[1][2] Key identifiers and properties are summarized

below.

Property Value

Synonyms
Fungichromin, Pentamycin, Cogomycin, 14-

Hydroxyfilipin III, Moldcidin B, A246

CAS Number 6834-98-6

Molecular Formula C35H58O12

Molecular Weight 670.8 g/mol

Appearance Pale yellow to tan solid

Solubility Soluble in ethanol, methanol, DMF, or DMSO

Storage Long-term storage at -20°C
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Source: BioAustralis Product Data Sheet[3], DC Chemicals[1]

Toxicity Data
While not classified as hazardous, it is still important to be aware of the following toxicological

data.

Test Result Species

Oral LD50 1,624 mg/kg Mouse

Intraperitoneal LD50 16,400 µg/kg Mouse

Source: Cayman Chemical Safety Data Sheet

Personal Protective Equipment (PPE) and Handling
The following personal protective equipment and handling procedures are recommended as

part of standard laboratory practice when working with Lagosin.

Recommended Personal Protective Equipment
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PPE Category Specification Rationale

Hand Protection Nitrile or latex gloves

While Lagosin is not a known

skin irritant, gloves are

essential to prevent direct

contact with the substance.

Eye Protection
Safety glasses with side

shields or goggles

To protect eyes from any

potential splashes or aerosols,

particularly when handling the

powdered form.

Body Protection Laboratory coat
To protect skin and personal

clothing from contamination.

Respiratory Protection
Generally not required under

normal handling conditions.

If there is a risk of generating

significant dust or aerosols, a

dust mask or working in a fume

hood is recommended.

Step-by-Step Handling Protocol
Preparation: Before handling, ensure that the work area is clean and uncluttered. Have all

necessary equipment, including a calibrated scale, appropriate solvents, and waste

containers, readily available.

Weighing: When weighing the powdered form of Lagosin, do so in a well-ventilated area or

a fume hood to minimize the potential for inhalation of dust particles.

Dissolving: When preparing solutions, add the solvent to the weighed Lagosin powder

slowly to avoid splashing.

Post-Handling: After handling, wash hands thoroughly with soap and water. Clean all

contaminated surfaces and equipment.

Accidental Exposure and Disposal Plan
First Aid Measures
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In the event of accidental exposure, follow these first-aid guidelines.

Exposure Route First Aid Procedure

Inhalation
Move the individual to fresh air. If they

experience any complaints, consult a doctor.

Skin Contact
Lagosin is generally not an irritant to the skin.

Wash the affected area with soap and water.

Eye Contact

Lagosin is not known to be an eye irritant. Rinse

the opened eye for several minutes under

running water.

Ingestion
If symptoms persist after swallowing, consult a

doctor.

Spill and Disposal Procedures
Spill Containment: In the event of a spill, wear appropriate PPE. For a dry spill, carefully

sweep or vacuum the material, avoiding dust generation. For a liquid spill, absorb it with an

inert material (e.g., sand, vermiculite) and place it in a sealed container.

Waste Disposal: Dispose of Lagosin waste and any contaminated materials in accordance

with local, state, and federal regulations for chemical waste. Do not dispose of it down the

drain or in the regular trash.

Operational Workflow for Handling and Disposal
The following diagram illustrates the logical flow for the safe handling and disposal of Lagosin
in a laboratory setting.
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Caption: Workflow for safe handling and disposal of Lagosin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1674186?utm_src=pdf-body-img
https://www.benchchem.com/product/b1674186?utm_src=pdf-body
https://www.benchchem.com/product/b1674186?utm_src=pdf-custom-synthesis
https://dcchemicals.com/product_show-lagosin.html
https://www.medchemexpress.com/lagosin.html?locale=ja-JP
https://www.bioaustralis.com/product_pdfs/product_sheet/BIA-L1613_product_sheet.pdf
https://www.benchchem.com/product/b1674186#personal-protective-equipment-for-handling-lagosin
https://www.benchchem.com/product/b1674186#personal-protective-equipment-for-handling-lagosin
https://www.benchchem.com/product/b1674186#personal-protective-equipment-for-handling-lagosin
https://www.benchchem.com/product/b1674186#personal-protective-equipment-for-handling-lagosin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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